Author: BenchChem Technical Support Team. Date: February 2026
CAS Registry Number: 1019594-47-8 (Salt/Specific Entry) | Standard Free Base CAS: 6850-57-3
Common Name: 2-Methoxybenzylamine
Content Type: Technical Guide & Application Whitepaper[1]
Executive Summary
(2-Methoxyphenyl)methylamine, widely recognized as 2-Methoxybenzylamine , is a "privileged structure" in medicinal chemistry.[1] It serves as a critical pharmacophore and building block in the synthesis of GPCR ligands (particularly dopamine and serotonin receptor antagonists), kinase inhibitors (quinazolines), and peptidomimetics.[1]
This guide addresses the discrepancy in CAS assignments—where 1019594-47-8 typically denotes a specific salt form or library entry, while 6850-57-3 refers to the free base—and provides a definitive protocol for its utilization in high-fidelity organic synthesis.[1] The ortho-methoxy substituent is not merely decorative; it provides essential electronic donation (mesomeric effect) and steric gating that influences metabolic stability and receptor binding affinity.[1]
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]
To ensure reproducibility in drug development workflows, the precise physicochemical characteristics of the free base and its salts must be distinguished.[1]
Property
Data Specification
IUPAC Name
(2-Methoxyphenyl)methanamine
Molecular Formula
C₈H₁₁NO
Molecular Weight
137.18 g/mol
Free Base CAS
6850-57-3
Target CAS (Ref)
1019594-47-8 (Note: Verify specific salt form/hydrate with vendor)
Boiling Point
226–228 °C (at 760 mmHg)
Density
1.052 g/mL at 25 °C
pKa (Conjugate Acid)
~9.5 (Estimated)
Solubility
Miscible in DCM, MeOH, EtOH; slightly soluble in water (Free Base)
Storage
Hygroscopic; Store under Nitrogen/Argon at 2–8 °C
Core Synthesis & Reactivity Protocol
The "Ortho-Effect" in Synthesis
The 2-methoxy group exerts a significant influence on the reactivity of the benzylic amine.[1][2]
Electronic Activation: The electron-donating methoxy group increases the nucleophilicity of the nitrogen, making it highly reactive in S_N2 alkylations and acylations.[1]
Chelation Potential: The oxygen atom can act as a weak Lewis base, potentially directing metal-catalyzed reactions (e.g., C-H activation) to the ortho position relative to the methoxy group.[1]
Protocol: Controlled Reductive Amination
Objective: Synthesis of a secondary amine scaffold (Drug Intermediate) using (2-Methoxyphenyl)methylamine.
Rationale: Direct alkylation often leads to over-alkylation (tertiary amines/quaternary salts).[1] Reductive amination is the self-validating, high-yield alternative.[1]
Validation: Stir for 30–60 minutes. Monitor by TLC or LCMS.[1] You must see the disappearance of the aldehyde and the formation of the imine (M+H = MW_aldehyde + 137 - 18).[1] Do not proceed until imine formation is equilibrium-favored.
Reduction:
Cool the mixture to 0 °C (optional, but recommended for reactive aldehydes).
Add Sodium Triacetoxyborohydride (STAB) in three portions over 15 minutes.
Allow to warm to Room Temperature (RT) and stir for 4–16 hours.
Quench & Workup:
Quench with Saturated NaHCO₃ (aq) until pH > 8 (evolution of gas ceases).
Extract with DCM (3x).[1] Wash combined organics with Brine.
Corrosivity: As a benzylic amine, it can cause severe skin burns and eye damage.[1]
Protocol: Always wear a face shield and chemical-resistant gloves (Nitrile > 0.11mm) when handling the neat liquid.[1]
Carbon Dioxide Absorption: Like many primary amines, it reacts with atmospheric CO₂ to form carbamate salts (white crust).[1]
Storage: Store in a tightly sealed container under an inert atmosphere (Argon/Nitrogen). If a solid crust forms, the amine can be regenerated by treating with aqueous NaOH and extracting with ether.[1]
Waste Disposal: Do not dispose of down the drain. Collect in a dedicated organic base waste container.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 81292, 2-Methoxybenzylamine.[1] Retrieved from [Link][1]
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Journal of Organic Chemistry, 61(11), 3849–3862.[1] Retrieved from [Link]
Stockwell, B. (2024). Pictet-Spengler Reaction Protocol in Alkaloid Synthesis.[1] Organic Chemistry Portal.[1] Retrieved from [Link]
An In-depth Technical Guide to the Chemical Properties of N-(2-methoxybenzyl) Substituted Amines: A Focus on the NBOMe Class
Disclaimer: The compound N-(2-methoxybenzyl)-3-methylbutan-2-amine is not a well-documented substance in publicly available scientific literature. The N-(2-methoxybenzyl) moiety is a defining characteristic of a class of...
Author: BenchChem Technical Support Team. Date: February 2026
Disclaimer: The compound N-(2-methoxybenzyl)-3-methylbutan-2-amine is not a well-documented substance in publicly available scientific literature. The N-(2-methoxybenzyl) moiety is a defining characteristic of a class of potent psychoactive compounds known as NBOMes, which are derivatives of phenethylamines. This guide will provide a comprehensive overview of the chemical properties of the NBOMe class, as this is the likely area of interest for researchers and drug development professionals investigating N-(2-methoxybenzyl) substituted amines. A supplementary section will discuss the properties of the constituent parts of the requested molecule, 2-methoxybenzylamine and 3-methylbutan-2-amine.
Introduction: The Emergence of N-(2-methoxybenzyl) Phenethylamines (NBOMes)
The N-(2-methoxybenzyl) substitution on a phenethylamine backbone gives rise to a class of compounds known as NBOMes. These synthetic molecules are potent agonists of the serotonin 5-HT2A receptor and have been a subject of significant interest in both medicinal chemistry and forensic science.[1][2] Originally synthesized for mapping the distribution of 5-HT2A receptors in the brain, they have since emerged as recreationally used substances.[2] This guide will delve into the chemical properties, synthesis, and pharmacology of this important class of compounds.
Chemical Structure and Nomenclature
The core structure of an NBOMe compound consists of a phenethylamine skeleton with methoxy groups at the 2- and 5-positions of the phenyl ring. The defining feature is the N-(2-methoxybenzyl) group attached to the amine.[2] Variations in the substituent at the 4-position of the phenyl ring give rise to different analogues, such as 25B-NBOMe (bromine), 25I-NBOMe (iodine), and 25C-NBOMe (chlorine).[2]
The systematic IUPAC name for a representative compound, 25B-NBOMe, is 2-(4-bromo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine.[1]
Key Structural Features and Their Significance
The addition of the N-(2-methoxybenzyl) group to the phenethylamine core dramatically increases the affinity and potency at the 5-HT2A receptor compared to their 2C counterparts.[3] This enhancement is a critical aspect of their pharmacological profile.
Synthesis and Analogues
The synthesis of NBOMe compounds is typically achieved through reductive amination. This process involves reacting the corresponding 2C-phenethylamine precursor (e.g., 2C-B, 2C-I) with 2-methoxybenzaldehyde to form a Schiff base intermediate, which is then reduced to the final NBOMe product.[3]
A wide array of analogues has been synthesized by modifying the substituent at the 4-position of the phenethylamine ring and by altering the N-benzyl substituent.[1]
Physicochemical Properties of Representative NBOMe Compounds
The following table summarizes key physicochemical properties for two prominent members of the NBOMe class.
Varies (often found as a white powder or on blotter paper)
Varies (often found as a white powder or on blotter paper)
Solubility
Generally soluble in organic solvents
Generally soluble in organic solvents
Pharmacology and Mechanism of Action
NBOMe compounds are potent and selective full agonists of the serotonin 5-HT2A receptor.[1] Their high affinity for this receptor is responsible for their hallucinogenic effects.[1][5] The binding affinity of 25I-NBOMe for the 5-HT2A receptor is in the nanomolar range, making it significantly more potent than its precursor, 2C-I.[5][6]
The activation of the 5-HT2A receptor by NBOMes is thought to increase the release of glutamate in cortical regions, leading to their characteristic psychedelic effects.[1]
Molecular weight and formula of (2-Methoxyphenyl)methylamine
An In-depth Technical Guide to (2-Methoxyphenyl)methylamine for Researchers and Drug Development Professionals Introduction: Defining the Structure and Scope (2-Methoxyphenyl)methylamine, systematically known as (2-metho...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to (2-Methoxyphenyl)methylamine for Researchers and Drug Development Professionals
Introduction: Defining the Structure and Scope
(2-Methoxyphenyl)methylamine, systematically known as (2-methoxyphenyl)methanamine, is a primary amine that serves as a versatile and valuable building block in synthetic organic chemistry and medicinal chemistry. Its structure, featuring a methoxy-substituted benzene ring attached to a methylamine moiety, provides a unique combination of steric and electronic properties. This makes it a sought-after precursor for a wide range of more complex molecules, particularly in the development of novel therapeutic agents.
This guide provides a comprehensive technical overview of (2-Methoxyphenyl)methylamine, designed for researchers, scientists, and drug development professionals. We will delve into its fundamental physicochemical properties, detailed analytical characterization, common synthetic routes, and its applications as a key pharmacophore and intermediate. Furthermore, this document outlines critical safety and handling protocols to ensure its proper use in a laboratory setting. While the name can be ambiguous, this guide focuses on the benzylamine derivative, (2-methoxyphenyl)methanamine (CAS No: 6850-57-3), the most common interpretation in chemical literature and commerce.
Part 1: Physicochemical and Structural Properties
The utility of any chemical reagent begins with a thorough understanding of its fundamental properties. These characteristics dictate its behavior in reactions, its solubility, and its analytical signature.
The structure consists of a benzylamine core where the phenyl ring is substituted at the ortho (position 2) with a methoxy (-OCH₃) group. This substitution is critical as it influences the molecule's conformation and reactivity.
Quantitative Data Summary
The key physicochemical properties of (2-Methoxyphenyl)methylamine are summarized in the table below for easy reference.
The synthesis and purification of (2-Methoxyphenyl)methylamine are foundational steps for its use in further research. Rigorous analytical characterization is paramount to confirm the identity and purity of the compound, ensuring the reliability of experimental outcomes.
Synthetic Workflow: Reductive Amination
A prevalent and efficient method for synthesizing (2-Methoxyphenyl)methylamine is the reductive amination of its corresponding aldehyde, 2-methoxybenzaldehyde. This two-step, one-pot process involves the formation of an intermediate imine, which is then reduced to the target primary amine.
Application Note: Synthesis of (2-Methoxyphenyl)methylamine via Reductive Amination
[1] Executive Summary (2-Methoxyphenyl)methylamine (also known as 2-methoxybenzylamine) is a critical pharmacophore in medicinal chemistry, serving as a precursor for various nitrogen-containing heterocycles, including q...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
(2-Methoxyphenyl)methylamine (also known as 2-methoxybenzylamine) is a critical pharmacophore in medicinal chemistry, serving as a precursor for various nitrogen-containing heterocycles, including quinazolines and benzodiazepines.[1]
While simple alkylation of ammonia often leads to over-alkylation (forming secondary and tertiary amines), Reductive Amination offers a controlled pathway.[2][3] This guide details the "Borch Reduction" protocol, utilizing Sodium Cyanoborohydride (
) and Ammonium Acetate () .[3] This method is selected for its high chemoselectivity, tolerance of functional groups, and reliability in generating primary amines with minimal dimer formation.
Retrosynthetic Analysis & Mechanism
The synthesis relies on the condensation of 2-methoxybenzaldehyde with an ammonia equivalent to form a hemiaminal, which dehydrates to an iminium ion. This intermediate is selectively reduced in situ by a hydride source.[4]
Mechanistic Pathway (Graphviz Visualization)
Figure 1: Mechanistic flow from carbonyl condensation to hydride transfer. Note that the iminium ion formation is reversible; the reduction step drives the equilibrium forward.
The choice of Ammonium Acetate in large excess (10:1) is the critical control parameter to suppress the formation of the secondary amine dimer, bis(2-methoxybenzyl)amine.
Component
Role
Eq.
Amount (10 mmol Scale)
2-Methoxybenzaldehyde
Substrate
1.0
1.36 g (1.21 mL)
Ammonium Acetate
Amine Source / Buffer
10.0
7.71 g
Sodium Cyanoborohydride
Reducing Agent
0.7 - 1.0
0.44 - 0.62 g
Methanol (Anhydrous)
Solvent
N/A
30 - 40 mL
Glacial Acetic Acid
pH Adjuster
Cat.
As needed to pH ~6
Experimental Procedure
Step 1: Imine Formation (The "Equilibration" Phase)
Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.
Solvation: Dissolve Ammonium Acetate (7.71 g) in Methanol (30 mL).
Addition: Add 2-Methoxybenzaldehyde (1.36 g) in one portion.
Optimization: Check the pH of the solution using wet pH paper. It should be approximately 6.0–7.[3][5]0. If too basic (>7.5), add glacial acetic acid dropwise.
Expert Insight:
requires a slightly acidic/neutral environment. At pH < 3, the reagent hydrolyzes and releases HCN gas. At pH > 8, the imine does not form efficiently.
Stirring: Stir at Room Temperature (RT) for 30–60 minutes. This allows the imine/iminium equilibrium to establish before reduction.
Step 2: Selective Reduction
Cooling: Cool the mixture to 0°C (ice bath). While not strictly necessary for
thermal stability, this mitigates exotherms upon reagent addition.
Reagent Addition: Add Sodium Cyanoborohydride (0.44 g) in small portions over 5 minutes.
Reaction: Remove the ice bath and allow the mixture to stir at RT for 12–16 hours (overnight).
Monitoring: Monitor via TLC (Eluent: 5% MeOH in DCM). The aldehyde spot (
) should disappear. The amine will likely streak near the baseline unless treated with triethylamine.
Acidification: Slowly add conc. HCl to the reaction mixture until pH < 2. This quenches excess hydride and hydrolyzes any remaining imine/boron complexes. Perform this in a fume hood as trace HCN may evolve.
Solvent Removal: Concentrate the mixture on a rotary evaporator to remove Methanol.
Cyanide Wash: The residue contains the amine hydrochloride and cyanide salts. Dissolve in water (20 mL).
Workup & Purification Workflow
The workup utilizes the "Acid-Base Switch" technique to isolate the pure amine from neutral byproducts (unreacted aldehyde) and inorganic salts.
Figure 2: Acid-Base extraction workflow ensuring removal of neutral impurities.
Detailed Workup Steps:
Acid Wash: Wash the acidic aqueous solution (from Step 3) with Diethyl Ether (
mL). Discard the ether layer (contains unreacted aldehyde).
Basification: Cool the aqueous layer and slowly add 6M NaOH until pH > 12. The solution will become cloudy as the free amine oils out.
Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) (
mL).
Drying: Combine DCM extracts, dry over anhydrous
, filter, and concentrate in vacuo.
Yield: Expected yield is 70–85%. The product is a pale yellow to colorless oil.
Troubleshooting & Critical Parameters
Problem
Probable Cause
Corrective Action
Low Yield
pH drift during reaction
Ensure pH stays near 6–7. If pH < 4, decomposes. If pH > 8, imine hydrolysis dominates.
Dimer Formation
Insufficient Ammonia
Increase to 15 equivalents. Ensure the aldehyde is added to the ammonia solution, not vice versa.
Residual Cyanide
Incomplete Quench
Treat aqueous waste with bleach (NaOCl) to oxidize to before disposal.
Product Impurity
Boron complexation
If the amine sticks to boron species, reflux the acidic quench mixture for 30 mins before basification to break B-N bonds.
Safety & Compliance (E-E-A-T)
Sodium Cyanoborohydride (
): Highly toxic if ingested or in contact with acid (releases HCN gas). Always work in a functioning fume hood. Keep a cyanide antidote kit available if institutional policy requires.
Waste Disposal: All aqueous waste from this reaction must be treated as cyanide-contaminated. Treat with basic bleach solution (pH > 10) for 24 hours prior to disposal.
2-Methoxybenzylamine: Corrosive (Causes severe skin burns and eye damage).[6][7][8] Wear butyl rubber gloves and face shield.
References
Borch, R. F. ; Bernstein, M. D.; Durst, H. D. (1971).[3][5] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[3][5]
Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; et al. (1996).[3][5][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.
Sigma-Aldrich . (2023). "Safety Data Sheet: 2-Methoxybenzylamine." [10]
Master Organic Chemistry . (2017). "Reductive Amination: Mechanism and Conditions."[11]
Advanced Solvent Selection & Handling Protocol: (2-Methoxyphenyl)methylamine
Executive Summary This technical guide provides a rigorous framework for the solvation, handling, and storage of (2-Methoxyphenyl)methylamine (CAS: 6850-57-3).[1] Also known as 2-methoxybenzylamine, this primary amine is...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a rigorous framework for the solvation, handling, and storage of (2-Methoxyphenyl)methylamine (CAS: 6850-57-3).[1] Also known as 2-methoxybenzylamine, this primary amine is a critical building block in the synthesis of heterocyclic pharmaceuticals (e.g., quinazolines, benzodiazepines) and a ligand in coordination chemistry.[1]
Proper solvent selection for this compound is governed by its amphiphilic nature : the basic primary amine facilitates water solubility via protonation, while the methoxy-substituted aromatic ring dictates affinity for lipophilic organic solvents. This guide replaces trial-and-error with a mechanism-based approach to solvent selection.
Chemical Profile & Physicochemical Properties[1][2][3][4][5][6][7][8]
Understanding the intrinsic properties of the solute is the first step in rational solvent selection.
Liquid state implies no lattice energy barrier to overcome (unlike solids).[1]
Boiling Point
~237 °C
High boiling point makes removal difficult; avoid high-boiling solvents (e.g., DMSO) for synthesis if evaporation is required.[1]
Density
1.051 g/mL
Denser than water; will form the bottom layer in biphasic aqueous extractions if not protonated.
pKa (Predicted)
~9.3 (Conjugate Acid)
Critical: Highly soluble in aqueous acid (pH < 7); less soluble in basic media (pH > 10).[1]
LogP
~1.0
Moderately lipophilic; readily crosses cell membranes but requires organic co-solvents for high-concentration stocks.[1]
Solvent Selection Decision Matrix
The choice of solvent is strictly context-dependent. The methoxy group at the ortho position introduces steric hindrance and electron-donating effects that stabilize the amine but can complicate crystallization.
Mechanistic Solvation Guide
Protophilic Solvents (DMSO, DMF):
Mechanism:[2][3] Form strong hydrogen bonds with the amine protons. The high dielectric constant dissociates any potential aggregates.
Use Case: Biological assays, high-concentration stock solutions (>100 mM).[1]
Amphiprotic Solvents (Ethanol, Methanol):
Mechanism:[2][3] Solvate both the hydrophobic ring and the hydrophilic amine.
Use Case: General synthesis, recrystallization of salt forms.
Aprotic/Non-polar Solvents (DCM, Toluene):
Mechanism:[2][3] Van der Waals interactions with the aromatic ring.
Use Case: Synthetic reactions (acylation, alkylation), liquid-liquid extraction.[1]
Aqueous Buffers:
Mechanism:[2][3] pH-dependent solubility.[1] At pH < 9, the amine protonates to form an ammonium cation, drastically increasing solubility.
Use Case: Biological media, aqueous workups.
Visual Decision Tree (DOT Diagram)
Figure 1: Decision tree for selecting the optimal solvent based on experimental requirements.[1]
Detailed Protocols
Protocol A: Preparation of 100 mM Stock Solution (Biological Assays)
Objective: Create a stable, concentrated stock for dilution into cell culture media.
Solvent: Anhydrous DMSO (Dimethyl sulfoxide).[1]
Calculate Mass: To prepare 10 mL of 100 mM solution:
(Since the substance is a liquid with density ~1.05 g/mL, volumetric measurement is possible but gravimetric is more precise due to viscosity).[1]
Weighing: Weigh 137.2 mg of (2-Methoxyphenyl)methylamine into a sterile, glass scintillation vial.
Note: Avoid using polystyrene plastics as amines can leach plasticizers over time.
Dissolution: Add 10 mL of anhydrous DMSO.
Mixing: Vortex for 30 seconds. The solution should be clear and colorless.
Storage: Aliquot into amber glass vials (to prevent photodegradation) and store at -20°C.
Stability: Stable for >6 months if kept dry. Amines can absorb CO₂ from air to form carbamates; ensure caps are tight and parafilmed.
Objective: Dissolve the compound directly in water for non-DMSO tolerant assays.
Constraint: Solubility is pH-dependent.[1]
Selection of Buffer: Use PBS (Phosphate Buffered Saline) or HEPES adjusted to pH 7.4.
Solubility Limit Check: At pH 7.4, the compound is partially protonated. Theoretical solubility is >1 mg/mL.
Procedure:
Add the compound dropwise to the buffer while stirring.
Critical Step: If the solution appears cloudy (emulsion), lower the pH slightly to 6.0 using dilute HCl to force protonation (formation of the hydrochloride salt), then slowly back-titrate to pH 7.0-7.4, ensuring it remains in solution.[1]
Self-Validation: Measure Absorbance at 600nm (OD600). A reading >0.05 indicates precipitation/aggregation.
Protocol C: Handling & Air Sensitivity
Risk: Primary amines react with atmospheric CO₂ to form solid carbonate salts (white crust).[1]
Inert Atmosphere: Ideally, handle the neat liquid under Nitrogen or Argon.[4]
Visual Check: If the liquid in the bottle has a white solid crust around the cap, it has been exposed to CO₂.
Recovery: The free amine can be recovered from the carbonate salt by partitioning between 1M NaOH and Dichloromethane (DCM), followed by drying the organic layer over MgSO₄ and evaporation.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 81292, 2-Methoxybenzylamine. Retrieved from [Link]
Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (General reference for solvent polarity mechanisms).
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3][4]
Introduction & Scientific Rationale
Reductive alkylation (reductive amination) is a cornerstone transformation in medicinal chemistry for constructing C–N bonds.[1] Historically, sodium cyanoborohydride (
) was the reagent of choice due to its stability at pH 6–7, where iminium ion formation is favored. However, poses severe risks due to residual cyanide toxicity and the generation of HCN gas during workup.
Sodium Triacetoxyborohydride (STAB) , introduced widely by Abdel-Magid et al. in 1996, has superseded cyanoborohydride as the industry standard.
Why STAB? (The Mechanistic Advantage)
The efficiency of STAB stems from its chemoselectivity , driven by steric and electronic factors:
Steric Bulk: The three acetoxy groups make the boron center sterically crowded, hindering interaction with neutral carbonyl oxygens.
Electronic Stabilization: The electron-withdrawing acetoxy groups decrease the nucleophilicity of the hydride. Consequently, STAB reduces iminium ions (formed in situ) rapidly but reacts negligibly with aldehydes and ketones at room temperature.
Safety: It eliminates the risk of cyanide contamination and HCN generation.
Reaction Mechanism
Understanding the mechanism is vital for troubleshooting. The reaction proceeds via a "Direct" one-pot sequence.[1] The amine and carbonyl condense to form a hemiaminal, which dehydrates to an imine (or iminium ion). STAB then delivers a hydride to the iminium carbon.
Key Insight: Unlike
, which requires a two-step process (imine formation followed by reduction) to avoid reducing the ketone, STAB allows both reagents to be present simultaneously because it does not reduce the ketone at an appreciable rate.
Figure 1: Mechanistic pathway of reductive amination using STAB. Note the equilibrium at the imine stage; STAB drives the reaction forward by irreversibly reducing the imine.
Critical Parameters & Solvent Compatibility
The choice of solvent is the single most common failure point in STAB protocols.
Solvent Selection
Do NOT use Methanol. Unlike
, STAB reacts rapidly with methanol (and slowly with ethanol) to form borates and hydrogen gas, destroying the reagent.[2]
Parameter
Recommendation
Scientific Rationale
Primary Solvent
DCE (1,2-Dichloroethane)
Optimal solubility for STAB; promotes imine formation.
Alternative Solvent
THF (Tetrahydrofuran)
Good for polar substrates; reaction rate is generally slower than in DCE.[3]
Forbidden Solvent
Methanol / Water
Rapid decomposition of STAB; competitive hydrolysis of imine.
Stoichiometry
1.3 – 1.5 equivalents
Excess reagent accounts for slow reaction with adventitious moisture.
Catalyst
Acetic Acid (AcOH)
1–2 eq. accelerates imine formation, especially for ketones. Not always needed for aldehydes.[3][4]
Temperature
20°C – 25°C
Heating is rarely required and may promote byproduct formation.
Standard Protocol: The Abdel-Magid Procedure[6][7]
This protocol is optimized for the reductive alkylation of a secondary amine with a ketone (most challenging case).
Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous preferred)
Additive: Glacial Acetic Acid (AcOH)
Step-by-Step Methodology
Preparation: Flame-dry a round-bottom flask or vial and purge with nitrogen/argon.
Mixing: Add the amine (1.0 equiv) and ketone (1.0–1.2 equiv) to the flask.
Solvation: Add DCE (concentration ~0.1 M to 0.2 M).
Note: If the amine is a hydrochloride salt, add 1.0 equiv of Triethylamine (TEA) or DIPEA to free the base.
Acidification (Optional but Recommended for Ketones): Add Glacial Acetic Acid (1.0–2.0 equiv).
Observation: This buffers the system and catalyzes iminium ion formation.
Reagent Addition: Add STAB (1.4–1.5 equiv) in a single portion.
Visual Cue: Mild effervescence may occur (H2 release). The reaction is usually a suspension initially.
Reaction: Stir at room temperature under nitrogen.
Aldehydes:[5][3][4][6] Typically complete in 0.5 – 2 hours.
Ketones:[7] Typically complete in 2 – 16 hours. Monitor by TLC or LC-MS.
Quench:
Add saturated aqueous
(sodium bicarbonate) to the reaction mixture. Stir for 15 minutes to quench excess hydride and neutralize acetic acid.
Workup:
Extract with DCM or EtOAc (x3).
Wash combined organics with brine.
Dry over
or , filter, and concentrate.
Experimental Workflow & Decision Tree
Use this logic flow to determine the specific modifications required for your substrate.
Figure 2: Operational decision tree for optimizing reaction conditions based on substrate type.
Troubleshooting & Advanced Optimization
Scenario A: Reaction Stalls (Steric Hindrance)
If the ketone is sterically hindered or electron-deficient, imine formation is the rate-limiting step.
Solution: Add Titanium(IV) isopropoxide (
) .
Protocol Modification: Mix amine + ketone +
(1.5 equiv) neat or in minimal solvent. Stir 1 hour. Dilute with solvent, then add STAB.
Mechanism:[8] Titanium acts as a Lewis acid and water scavenger, driving the equilibrium toward the imine.
Scenario B: Low Solubility
STAB is moderately soluble in DCE but less so in THF.
Solution: Do not worry if STAB is not fully dissolved. The reaction proceeds effectively in suspension. Ensure vigorous stirring.
Scenario C: Acid-Sensitive Substrates[6][10]
Solution: While AcOH is standard, STAB is mild enough that it can often be used without acid for aldehydes.[4] For acid-sensitive acetals, omit the AcOH and monitor carefully; the reaction will be slower but safer for the protecting group.
Safety and Waste Disposal
Hydrogen Evolution: Upon quenching (and to a lesser extent during reaction),
gas is evolved. Ensure the vessel is not sealed tight without a pressure release (balloon or bubbler).
Boron Waste: The aqueous layer after extraction contains boric acid/borate salts. Collect in appropriate aqueous waste streams.
Toxicity: While safer than cyanoborohydride, STAB is a reducing agent and an irritant. Standard PPE (gloves, goggles, lab coat) is mandatory.
References
Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[9][3][4][10] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[9][11][3][4][6][7][10][12][13][14] Studies on Direct and Indirect Reductive Amination Procedures.[3][4][13][15]J. Org.[3][4][10][13] Chem. 1996, 61, 3849–3862.[3][4][10][15] [Link]
Abdel-Magid, A. F. ; Mehrman, S. J.[9] A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes.Org. Process Res. Dev. 2006, 10, 971–1031. [Link]
Gribble, G. W. Sodium Triacetoxyborohydride.[9][11][4][7][8][12]Encyclopedia of Reagents for Organic Synthesis , 2001. [Link]
Applications of bulky secondary amines in drug discovery libraries
Title: Strategic Integration of Bulky Secondary Amines in Medicinal Chemistry Subtitle: Application Note | Metabolic Stability & Conformational Control Introduction In modern drug discovery, the "Magic Methyl" effect is...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Strategic Integration of Bulky Secondary Amines in Medicinal Chemistry
Subtitle: Application Note | Metabolic Stability & Conformational Control
Introduction
In modern drug discovery, the "Magic Methyl" effect is well-documented, but the strategic application of bulky secondary amines (e.g., tert-butyl, adamantyl, bicyclo[1.1.1]pentanyl amines) represents a higher-order tactic for optimizing pharmacokinetics (PK).
While sterically unencumbered secondary amines are ubiquitous linkers, they are often metabolic "soft spots" susceptible to rapid N-dealkylation or oxidation by Cytochrome P450 (CYP450) isoforms. Increasing steric bulk around the nitrogen center serves two critical functions:
Metabolic Shielding: Steric hindrance blocks the approach of the CYP450 heme-iron center, extending half-life (
).
Conformational Locking: Bulky groups restrict bond rotation, reducing the entropic penalty of binding to the target protein.
This guide details the rationale, synthesis, and library integration of these privileged motifs.
Part 1: The Pharmacological Rationale
The decision to incorporate a bulky secondary amine should be driven by specific ADME (Absorption, Distribution, Metabolism, Excretion) failures in early hits.
Mechanism of Action: The Metabolic Blockade
CYP450 enzymes typically require access to the
-carbon or the nitrogen lone pair to initiate oxidation. Bulky substituents (R-groups) create a "steric umbrella."
N-Dealkylation Blockade: Standard alkyl groups (methyl, ethyl) are rapidly removed via
-hydroxylation. A tert-butyl or quaternary carbon adjacent to the nitrogen eliminates the abstractable -proton, rendering this pathway impossible.
Lipophilicity Modulation: While adding carbon increases LogP, the steric bulk can disrupt the solvation shell of the amine, often leading to a lower-than-expected increase in effective lipophilicity (LogD) while maintaining membrane permeability.
Table 1: Comparative Properties of Secondary Amine Isosteres
Substituent (R)
Steric Bulk (A-Value)
Metabolic Stability
Effect on pKa
Primary Utility
Isopropyl
Moderate
Moderate
+0.5 - 1.0
Standard linker
tert-Butyl
High
High (No -H)
+1.0 - 1.5
Metabolic blocking
Cyclopropyl
Low
Moderate (Ring strain)
-1.0 (approx)
-hole / electronic
Adamantyl
Very High
Very High
Variable
Lipophilic space filling
Bicyclo[1.1.1]pentane
High
High
-1.5 (approx)
Bioisostere for t-butyl
Part 2: Synthetic Challenges & Solutions
Synthesizing bulky secondary amines is non-trivial. Classical
alkylation fails due to steric repulsion, and reductive amination is often sluggish with hindered ketones. We recommend two superior protocols: Palladium-Catalyzed C-N Coupling and Photoredox Catalysis .
Decision Matrix: Selecting the Right Pathway
Figure 1: Synthetic decision tree for accessing sterically hindered amines.
Part 3: Detailed Experimental Protocols
Protocol A: Buchwald-Hartwig Coupling for Hindered Substrates
Best for: Coupling bulky primary amines (e.g., adamantylamine) with aryl halides.
Rationale: Standard ligands (PPh3, dppf) fail here. You must use dialkylbiaryl phosphine ligands (Buchwald ligands) that are specifically designed to support the reductive elimination of bulky amines.
Materials:
Catalyst: Pd(OAc)₂ or Pd₂(dba)₃
Ligand:BrettPhos (primary choice for primary amines) or RuPhos (for secondary amines).
Base: Sodium tert-butoxide (NaOtBu) or LiHMDS (for base-sensitive substrates).
Solvent: 1,4-Dioxane (anhydrous).
Step-by-Step Workflow:
Charge: In a glovebox or under Ar flow, add Pd₂(dba)₃ (1.0 mol%) and BrettPhos (2.0 mol%) to a reaction vial.
Activate: Add 1,4-Dioxane (1.0 mL/mmol) and stir at 100°C for 1 minute to pre-form the active catalyst species
.
Substrate Addition: Add the Aryl Bromide (1.0 equiv), Bulky Amine (1.2 equiv), and NaOtBu (1.4 equiv).
Reaction: Seal and stir at 100°C for 4–12 hours.
QC Check: Monitor by LCMS. If conversion <50% at 4h, add a second spike of catalyst.
Workup: Cool to RT, dilute with EtOAc, filter through a celite pad to remove Pd black. Concentrate and purify via flash chromatography.
Critical Note: For extremely hindered amines (e.g., t-butylamine), use BrettPhos Pd G4 precatalyst to ensure initiation.
Protocol B: Photoredox
-Amino Radical Alkylation
Best for: Installing a bulky alkyl group onto an existing amide or amine scaffold (Late-Stage Functionalization).
Rationale: This method bypasses steric hindrance by using high-energy radical intermediates rather than nucleophilic attack.
Setup: In a clear borosilicate vial, combine the Amine substrate (1.0 equiv), Alkyl Bromide (1.5 equiv), Photocatalyst, and Quinuclidine.
Solvent: Dissolve in DMSO or MeCN (degassed).
Irradiation: Place the vial 2 cm from the Blue LED source. Use a fan to maintain temperature <30°C.
Mechanism: The quinuclidine abstracts a hydrogen atom (HAT) from the
-position of the amine, generating a radical which couples with the alkyl bromide.
Time: Irradiate for 12–24 hours.
Purification: Reverse-phase preparative HPLC is usually required due to the polarity of DMSO.
Part 4: Library Design Strategy
When building a library of bulky amines for Fragment-Based Drug Discovery (FBDD), diversity should not come from random alkyl chains but from shape vectors .
Library Array Logic:
The Core: Fix the aromatic scaffold (the "warhead").
The Variable: Array 4-6 bulky amines with distinct 3D vectors:
Strategic Synthesis of Pharmaceutical Intermediates Containing 2-Methoxybenzyl Groups
Application Note & Protocol Guide | Version 2.1 Abstract The 2-methoxybenzyl (2-MBn) moiety is a critical pharmacophore and protecting group in medicinal chemistry, distinct from its para-isomer (PMB) due to unique steri...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide | Version 2.1
Abstract
The 2-methoxybenzyl (2-MBn) moiety is a critical pharmacophore and protecting group in medicinal chemistry, distinct from its para-isomer (PMB) due to unique steric and electronic "ortho-effects."[1] This guide provides high-fidelity protocols for installing the 2-MBn group via Reductive Amination (using Sodium Triacetoxyborohydride) and Nucleophilic Substitution (Finkelstein-modified alkylation).[1] It addresses the specific challenges of ortho-substitution, including steric hindrance and chelation potential, providing a robust roadmap for synthesizing high-purity pharmaceutical intermediates.[1]
Part 1: Scientific Rationale & Strategic Planning[1]
1.1 The "Ortho-Effect": Why 2-Methoxybenzyl is Unique
While the 4-methoxybenzyl (PMB) group is widely known as an acid-labile protecting group, the 2-methoxybenzyl isomer offers distinct utility in drug design:
Conformational Locking: The ortho-methoxy substituent creates significant steric bulk, often restricting rotation around the benzylic bond. In active pharmaceutical ingredients (APIs), this can "lock" a molecule into a bioactive conformation (e.g., in certain GPCR ligands).
Chelation Assistance: The oxygen of the ortho-methoxy group can act as a hemilabile ligand, assisting in metal-catalyzed transformations (e.g., C-H activation) or stabilizing cationic transition states.
Electronic Activation: Like PMB, the ring is electron-rich, but the ortho position makes the benzylic carbon less accessible to nucleophiles during installation compared to the para isomer, requiring optimized conditions.
1.2 Synthesis Decision Matrix
Select the appropriate installation method based on the nucleophile type and substrate stability.
Figure 1: Decision matrix for selecting the optimal synthetic route based on nucleophile properties.
Part 2: Detailed Experimental Protocols
Protocol A: Reductive Amination (The STAB Method)
Best for: Primary and secondary amines.[2][3][4]
Advantage: Avoids over-alkylation (quaternary salt formation) common with alkyl halides.[4]
Key Reagent: Sodium Triacetoxyborohydride (STAB) – milder than NaBH₄, selective for imines over aldehydes.[2]
Critical Step: If the amine is a salt (e.g., HCl salt), add TEA (1.0 equiv) to free-base it. If the reaction is slow, add AcOH (1.0 equiv) to catalyze imine formation.
Stir at Room Temperature (RT) for 30–60 minutes. Note: 2-methoxybenzaldehyde is sterically more hindered than benzaldehyde; ensure sufficient time for equilibrium.[1]
Reduction:
Cool the mixture to 0°C (optional, but recommended for scale-up to control exotherm).
Add STAB (1.5 equiv) portion-wise over 10 minutes.
Allow the mixture to warm to RT and stir for 2–12 hours. Monitor by TLC/LCMS.
Quench & Workup:
Quench by slowly adding saturated aqueous NaHCO₃ (gas evolution will occur).
Stir for 15 minutes to decompose borate complexes.
Extract with DCM (3x).[5][6] Wash combined organics with Brine.
QC Check: Look for the benzylic protons in ¹H NMR (typically a singlet or doublet around δ 3.8–4.2 ppm).
Protocol B: Direct Alkylation (Finkelstein Modification)
Best for: Amides, Sulfonamides, Phenols, and Indoles.
Advantage: Efficient for nucleophiles that cannot form imines.
Key Reagent: 2-Methoxybenzyl Chloride (2-MBnCl).[1]
Heat to 60–80°C. Note: The ortho-methoxy group adds steric bulk; slightly higher heat is often required compared to simple benzyl chloride.[1]
Workup:
Dilute with EtOAc.
Critical Wash: Wash extensively with water (3x) and LiCl (5% aq) to remove DMF.
Dry over MgSO₄ and concentrate.
Part 3: Data Analysis & Quality Control[1]
3.1 Comparative Efficiency Table
Data synthesized from standard optimization studies [1, 2].
Parameter
Reductive Amination (STAB)
Direct Alkylation (Base)
Atom Economy
High (Water is byproduct)
Moderate (Salt waste generated)
Reaction Time
2–6 Hours
4–16 Hours
Side Products
Minimal (Dialkylation rare)
Over-alkylation possible (if amine)
Steric Tolerance
Excellent (Stepwise mechanism)
Moderate (SN2 sensitive to sterics)
Yield (Typical)
85–95%
70–85%
3.2 Visualizing the Workflow (Graphviz)
Figure 2: Standardized workup protocol for isolation of 2-MBn intermediates.
Part 4: Deprotection (The "Switch")
If the 2-methoxybenzyl group is used as a protecting group (e.g., for amides), it can be removed.
Acidic Cleavage: TFA/TFMSA (Trifluoromethanesulfonic acid). The ortho-methoxy group stabilizes the carbocation intermediate, making it more acid-labile than a standard benzyl group, though often requiring harsher conditions than PMB (para).
Oxidative Cleavage: Ceric Ammonium Nitrate (CAN) or DDQ.[8]
Protocol: Dissolve substrate in ACN/H₂O (4:1). Add CAN (3.0 equiv). Stir at RT. The electron-rich ring oxidizes to the benzaldehyde, releasing the amine/amide.
Part 5: References
Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.
BenchChem Application Notes. (2025). "One-Pot Reductive Amination Using Sodium Triacetoxyborohydride."
Organic Syntheses. (2002). "Preparation of Secondary Amines: N-(4-Methoxybenzyl) Analogs." (Adapted for 2-Methoxy variants).[1][7][9][10] Org.[2][11] Synth. 2002, 79, 186.[6]
Carl Roth Safety Data. "2-Methoxybenzyl chloride Properties and Handling."[1]
Preserving Instability: Advanced Handling and Storage Protocols for Light-Sensitive Amine Derivatives
Abstract Light-sensitive amine derivatives—ranging from catecholamine neurotransmitters to complex fluorophores and aniline-based pharmaceutical intermediates—present a distinct challenge in chemical biology and drug dev...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Light-sensitive amine derivatives—ranging from catecholamine neurotransmitters to complex fluorophores and aniline-based pharmaceutical intermediates—present a distinct challenge in chemical biology and drug development. Photochemical degradation in these compounds is not merely a loss of potency; it often yields cytotoxic byproducts (e.g., imines, aldehydes, and reactive oxygen species) that can confound experimental data and compromise assay validity. This guide outlines a rigorous, mechanism-based approach to handling these labile compounds, moving beyond simple "foil wrapping" to a systematic protocol ensuring structural integrity from receipt to reaction.
The Mechanism of Degradation: Why "Dark" is Not Enough
To effectively protect amine derivatives, one must understand the enemy: Photo-Oxidative Dealkylation .
Most amine degradation is not a direct photolysis but a photosensitized oxidation. When a light-sensitive amine absorbs a photon (typically UV-blue, 300–450 nm), it enters an excited singlet state (
).
Intersystem Crossing: The molecule may cross to a triplet state (
), which is long-lived and highly reactive.
ROS Generation: This triplet state can transfer energy to ground-state oxygen (
), generating highly reactive singlet oxygen ().
Radical Attack: Singlet oxygen attacks the nitrogen lone pair or the
-carbon, leading to hydrogen abstraction.
Fragmentation: The resulting radical intermediate reacts further to form an iminium ion, which hydrolyzes into a secondary amine and an aldehyde (dealkylation) or polymerizes into colored oligomers ("browning").
Key Insight: Light acts as the initiator, but Oxygen is the propagator. Effective storage requires controlling both .
Figure 1: The photo-oxidative cascade.[1] Note that degradation requires the convergence of light energy and oxygen, leading to irreversible hydrolysis.
Critical Equipment & Environmental Control
Standard laboratory lighting (fluorescent/LED) emits significant blue light (400–500 nm), which overlaps with the absorption bands of many aromatic amines.
A. Lighting Environment
Recommendation: Use Amber/Yellow LED filters (cutoff
nm) in the weighing and handling area.
Why: Red/Yellow light lacks the energy to trigger the
transitions typical in aromatic amines.
Verification: A simple lux meter check is insufficient; use a spectrometer to ensure zero emission below 450 nm.
B. Glassware & Containment[2][3][4]
Actinic (Amber) Glass: Filters >99% of UV/Blue light.
Silanization: For amines present in low concentrations (nM range), surface adsorption to glass silanols is a risk. Use silanized amber vials to prevent loss of mass to the container walls.
Headspace Management: The air volume above the liquid is the primary source of oxidation.
Protocol 1: Receipt, Aliquoting, and Initial Storage
Objective: Establish a "Chain of Custody" that minimizes freeze-thaw cycles and condensation.
Step-by-Step Methodology:
Equilibration: Upon receipt, place the sealed shipping container in a desiccator at room temperature for 3 hours .
Reasoning: Opening a cold vial causes immediate water condensation from the air. Water catalyzes hydrolysis and introduces dissolved oxygen.
Solvent Selection: If receiving a solid, dissolve in an anhydrous, degassed solvent (e.g., DMSO or Ethanol).
Degassing: Sparge solvent with Argon for 15 minutes or use the freeze-pump-thaw method.
Aliquoting:
Work under yellow light.
Divide the stock solution into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes.
Argon Overlay: Gently blow a stream of Argon (heavier than air) into the vial headspace before closing. Nitrogen is acceptable but less effective as it mixes more easily with air.
Sealing: Use Parafilm® or secondary containment (opaque bag) for long-term freezer storage.
Protocol 2: Weighing and Experimental Use
Objective: Accurate mass measurement without photodegradation.
Step-by-Step Methodology:
Dark Zone Setup: Turn off main lab lights; switch to task-specific yellow lighting.
Representative Stability Data (Simulated):
Comparison of % Purity of a Model Aromatic Amine (e.g., 6-OHDA) over 30 Days.
Storage Condition
Day 1
Day 7
Day 30
Status
Clear Vial, Ambient Light, Air
99.5%
65.0%
<10%
Failed
Amber Vial, Ambient Light, Air
99.5%
88.0%
72.0%
Compromised
Amber Vial, Dark, Air
99.5%
95.0%
89.0%
Acceptable
Amber Vial, Dark, Argon, -20°C
99.8%
99.6%
99.2%
Optimal
Workflow Visualization
The following diagram illustrates the "Golden Path" for handling these compounds to ensure maximum viability.
Figure 2: The "Golden Path" workflow for handling light-sensitive amines. Note the critical QC step prior to experimental use.
Troubleshooting & Quality Control
Even with robust protocols, degradation can occur.[5] Implement these self-validating checks:
Visual Inspection:
Sign: Darkening, browning, or precipitation.
Cause: Polymerization of oxidized quinone-like intermediates.
Action: Discard immediately. Filtration does not remove soluble degradation byproducts.
TLC/LC-MS Verification:
Run a baseline LC-MS upon first solubilization.
Check for peaks with Mass = [M+16] (N-oxide) or [M-Alk] (Dealkylation).
Biological Validation:
If the amine is a ligand (e.g., an agonist), a loss of potency (right-shift in dose-response) often indicates degradation. However, beware of toxicity from degradation products mimicking "inhibition."
References
Tonnesen, H. H. (2001). Photostability of Drugs and Drug Formulations. CRC Press. Link
Albini, A., & Fasani, E. (1998). Drugs: Photochemistry and Photostability. Royal Society of Chemistry. Link
Baertschi, S. W., et al. (2010). Pharmaceutical Stress Testing: Predicting Drug Degradation. Informa Healthcare. Link
Sigma-Aldrich (Merck). (2024). Technical Bulletin: Handling of Air-Sensitive and Light-Sensitive Reagents. Link
European Medicines Agency (EMA). (2020). ICH Topic Q1B: Photostability Testing of New Drug Substances and Products. Link
Technical Support Center: Synthesis of (2-Methoxyphenyl)methylamine
Current Status: Online 🟢 Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Yield Optimization & Impurity Control for 2-Methoxybenzylamine[1] System Overview & Molecule Profile Welcome to the technical...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Online 🟢
Support Tier: Level 3 (Senior Application Scientist)
Ticket Subject: Yield Optimization & Impurity Control for 2-Methoxybenzylamine[1]
System Overview & Molecule Profile
Welcome to the technical support hub for (2-Methoxyphenyl)methylamine (CAS: 6850-57-3).[1] As a Senior Application Scientist, I will guide you through the "debugging" of your synthetic route. This molecule presents a unique set of challenges due to the ortho-methoxy substituent :
Electronic Effect: The methoxy group is a strong Electron Donating Group (EDG).[1] It increases electron density on the benzene ring but renders the benzylic carbonyl (in the aldehyde precursor) less electrophilic compared to unsubstituted benzaldehyde.[1] This slows down imine formation.[1]
Steric Effect: The ortho position creates steric bulk that can hinder the approach of nucleophiles (ammonia) or reducing agents.[1]
Solubility: As a primary benzylamine, the free base is moderately water-soluble, leading to "ghost yields" where product is lost in the aqueous phase during extraction.[1]
Troubleshooting Modules (Ticket-Based Support)
Ticket #1024: "My yield is 40%, and I see a large M+ mass peak (dimer)."
Diagnosis:
You are experiencing secondary amine formation (dimerization).[1]
In the reductive amination of 2-methoxybenzaldehyde, the primary amine product is more nucleophilic than ammonia.[1] If the intermediate imine is not fully formed before reduction, or if the reducing agent is too aggressive, the product reacts with the starting aldehyde to form bis(2-methoxybenzyl)amine.[1]
Resolution Protocol: The "Pre-Activation" Method
To fix this, you must decouple the imine formation from the reduction step.
Step 1: Imine Pre-formation (Critical):
Dissolve 2-methoxybenzaldehyde in dry methanol.[1]
Add excess Ammonium Acetate (10–15 equivalents).[1] The excess is vital to statistically favor the primary amine.[1]
Scientist's Note: Due to the ortho-methoxy steric hindrance, stir this mixture for 2–4 hours at room temperature before adding the reductant. Standard benzaldehydes take 30 mins; this one takes longer.[1]
Pro-Tip: Add 4Å Molecular Sieves to scavenge water, driving the equilibrium toward the imine.
Add Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (STAB) .[1]
Why? NaBH₄ is often too aggressive and can reduce the aldehyde directly to the alcohol (2-methoxybenzyl alcohol) before it forms the amine.[1] NaBH₃CN is selective for the protonated imine at pH 6–7.[1]
Visualizing the Failure Mode:
Figure 1: The competitive pathway leading to dimerization.[1] High ammonia concentration blocks the dashed red path.
Ticket #1025: "I used the Nitrile Reduction route, but the reaction stalled."
Diagnosis:
You are reducing 2-methoxybenzonitrile.[1] The ortho-methoxy group coordinates to metal catalysts (poisoning) or sterically hinders the surface adsorption in heterogeneous catalysis.[1]
Resolution Protocol: The Cobalt Chloride System
Avoid standard Pd/C hydrogenation if it's stalling. Switch to a chemical reduction that tolerates steric bulk.[1]
Mechanism: In situ generation of "Cobalt Boride" species, which are highly active for nitrile reduction but less sensitive to steric poisoning than Raney Nickel.[1]
The black precipitate indicates active catalyst formation.[1]
Ticket #1026: "My crude NMR looks good, but I lose 50% mass during extraction."
Diagnosis:pH Mismanagement. (2-Methoxyphenyl)methylamine is a relatively small benzylamine.[1] Its free base form has significant water solubility.[1] If you extract at neutral pH, it stays in the water.[1]
Resolution Protocol: The "pH Swing" Workup
You must exploit the basicity of the amine (pKa of conjugate acid ~9.5).[1]
Acid Phase (Purification): Extract the reaction mixture with 1M HCl. The product goes into the water as the hydrochloride salt (
).[1] Impurities (unreacted aldehyde, neutral dimers) stay in the organic layer.[1] Discard Organic Layer.
Base Phase (Recovery): Basify the aqueous layer to pH > 12 using 5M NaOH. The solution should turn cloudy as the free amine oils out.[1]
Extraction: Extract immediately with Dichloromethane (DCM) (3x).[1] DCM is better than ether/ethyl acetate for solubilizing polar benzylamines.[1]
Salting Out: If yield is still low, saturate the aqueous phase with NaCl (brine) before the DCM extraction to decrease water solubility of the amine.[1]
Figure 2: The "pH Swing" purification logic to maximize recovery and purity.
Comparative Data: Selecting the Right Reduction
Choose your method based on available equipment and tolerance for toxicity.[1]
Requires high pressure (50 bar) due to methoxy-ring deactivation.[1]
FAQ: Rapid Fire Support
Q: Can I use Ethanol instead of Methanol?A: Yes, but Methanol is preferred for borohydride reductions because it solvates the borohydride species better, increasing reaction kinetics.[1] If using Ethanol, ensure it is anhydrous to prevent hydrolysis of the imine.
Q: The product is an oil.[1] How do I make it a solid for storage?A: The free base is a liquid.[1] To store it, convert it to the Hydrochloride salt.[1] Dissolve the oil in dry diethyl ether and bubble HCl gas (or add HCl in Dioxane) dropwise. The white solid precipitate is stable for years.[1]
Q: Does the methoxy group cleave during reaction?A: Generally, no.[1] The methyl ether bond is stable to borohydrides and mild hydrogenation.[1] However, avoid using BBr₃ or strong Lewis acids (AlCl₃) with heat, as these are specific demethylating agents.[1]
References
Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. (Describes the STAB protocol which minimizes dimer formation). [1]
Borch, R. F., et al. (1971).[1][3] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.[1][3] (The foundational paper for pH-controlled selective reduction). [1]
Google Patents. (2012).[1] "Synthesis method for 2-methoxy-4-methylbenzylamine." CN102311352B.[1] (Details the Leuckart-Wallach ammonium formate method for methoxy-benzylamines).
Organic Chemistry Portal. "Reductive Amination." (General overview of catalyst choices and mechanisms).
University of Rochester. "Workup: Amines."[1] (Detailed protocols for pH-swing extractions).
Technical Support Center: Purification of Oily Amine Products by Flash Chromatography
Welcome to the technical support center for the purification of oily amine products. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the flash chromato...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of oily amine products. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the flash chromatography of these often-problematic compounds. As basic molecules, amines present a unique set of challenges due to their strong interactions with standard silica gel. This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and field-proven experience.
Part 1: Troubleshooting Guide
This section addresses specific experimental problems in a question-and-answer format. Each solution is based on a diagnostic approach to help you identify the root cause and implement an effective solution.
Q1: Why is my oily amine streaking or tailing badly on the silica gel TLC plate and column?
Answer:
This is the most common issue when purifying amines on silica. The primary cause is the strong acid-base interaction between the basic amine and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2] This interaction leads to:
Strong Adsorption: The amine binds too tightly to the silica, sometimes irreversibly.
Non-Uniform Elution: A portion of the amine molecules elutes with the solvent, while another portion remains adsorbed and slowly bleeds off the column, causing a "tail" or "streak."[3]
Oily Nature: The viscous, oily nature of the product can exacerbate this issue by coating the stationary phase and leading to poor mass transfer.
Troubleshooting Protocol:
Mobile Phase Modification (The Quick Fix): The most direct approach is to neutralize the acidic silica surface by adding a small amount of a competing base to your mobile phase.[4][5]
Action: Add 0.5-2% triethylamine (TEA) or 0.5-1% ammonium hydroxide to your eluent system.[6] For very polar amines, a common system is Dichloromethane (DCM) with 1-10% of a stock solution of 10% ammonium hydroxide in methanol.[7][8]
Causality: The added base (e.g., TEA) is small and volatile. It competitively binds to the acidic silanol sites on the silica, effectively "masking" them from your target amine.[5][9] This allows your amine to travel through the column based on polarity interactions with the solvent, rather than being stuck in acid-base interactions, resulting in sharper, more symmetrical peaks.
Confirm with a Modified TLC: Before committing to a column, verify the solution on a TLC plate.
Action: Prepare two identical TLC developing chambers. In one, use your standard eluent (e.g., 30% Ethyl Acetate in Hexane). In the second, use the same eluent but with 1% TEA added. Spot your crude oily amine on two separate plates and run them in parallel.
Expected Result: The plate run in the TEA-modified eluent should show a well-defined, less streaky spot with a slightly higher Rf value compared to the severe tailing on the plate from the unmodified eluent.
Troubleshooting Workflow: Diagnosing and Solving Peak Tailing
Caption: Workflow for diagnosing and resolving amine peak tailing.
Q2: My amine product won't elute from the silica column, even with a very polar solvent system like 20% Methanol/DCM.
Answer:
This indicates an extremely strong, likely ionic, bond between your protonated amine and the deprotonated silanol groups on the silica surface.[10] The high polarity of methanol alone is insufficient to break this bond. In this scenario, you are not performing chromatography; the column is acting as a cation-exchange resin.[11]
Troubleshooting Protocol:
Use a Basic Modifier: As with tailing, the first step is to add a base. If 20% MeOH/DCM isn't working, simply adding TEA might not be enough due to the strong displacement effect of methanol. A more effective combination is often required.
Action: Switch to a solvent system containing ammonia. A typical eluent is 5-10% of a 7N ammonia in methanol solution mixed with DCM. The ammonia is a stronger competitor and more effective at displacing the tightly bound amine.[1]
Change the Stationary Phase: If modifying the mobile phase is insufficient, the problem lies with the fundamental incompatibility of your compound and silica.
Action: Switch to an amine-functionalized silica column .[1][12] This stationary phase has aminopropyl groups bonded to the silica surface, creating a weakly basic environment that prevents the strong adsorption of basic analytes.[2][10] This often allows for elution with much less polar (and less aggressive) solvent systems like Hexane/Ethyl Acetate.[5]
Alternative: Basic alumina is another option, though its particle size is typically larger, which may result in lower resolution compared to functionalized silica.[5]
Q3: I successfully purified my amine using TEA, but now I can't get rid of the triethylammonium salt from my final product.
Answer:
This occurs when your product contains an acidic proton (or you have an acidic impurity) that protonates the triethylamine, forming a non-volatile salt.[13] The oily nature of your product can make removing this salt by simple evaporation impossible.
Troubleshooting Protocol:
Post-Column Liquid-Liquid Extraction: This is the most reliable method.
Action: After evaporating the chromatography solvents, dissolve the oily residue in a suitable organic solvent like Ethyl Acetate or DCM.
Wash: Transfer the solution to a separatory funnel and wash it with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. This will deprotonate the triethylammonium ion, converting it back to volatile triethylamine, which will remain in the organic layer.
Dry and Evaporate: Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and evaporate the solvent. The free triethylamine should be removed under vacuum.
Azeotropic Removal: For stubborn cases, an azeotrope can be used.
Action: After the basic wash, add a solvent like toluene to the product and evaporate under reduced pressure. Toluene forms a low-boiling azeotrope with residual triethylamine, facilitating its removal. Repeat this process 2-3 times.[6]
Part 2: Frequently Asked Questions (FAQs)
Q1: What is the best general-purpose stationary phase for purifying oily amines?
For routine purifications where the amine is not excessively basic, standard silica gel combined with a mobile phase modifier (like 0.5-2% TEA) is the most cost-effective and common choice.[4][5] However, for difficult separations, highly basic compounds, or to simplify method development, amine-functionalized silica is superior.[1][2] It eliminates the need for basic additives in the mobile phase, leading to more reproducible results and avoiding potential salt formation issues.[5]
Q2: When should I consider using reverse-phase flash chromatography for my oily amine?
Reverse-phase (RP) chromatography is an excellent choice for polar or water-soluble amines that are poorly retained on normal-phase silica.[4][14] It is also useful when normal-phase methods fail to provide adequate separation.
The key to success in RP is controlling the mobile phase pH. According to the "2 pH rule," the mobile phase pH should be adjusted to at least 2 units above the pKₐ of your amine.[5][15] This ensures the amine is in its neutral, unprotonated (free base) form. In this state, it is more hydrophobic and will have better retention and peak shape on the non-polar C18 stationary phase.[5] A volatile base like TEA or ammonium hydroxide is typically added at ~0.1% to both the water and organic solvent (methanol or acetonitrile) to maintain this high pH.[5]
Decision Tree: Selecting the Optimal Purification Strategy
Caption: Decision tree for selecting a flash chromatography strategy.
Q3: Can I use methanol in my solvent system with regular silica gel?
Yes, methanol is a powerful polar solvent commonly used with DCM for eluting more polar compounds.[7][16] However, be cautious:
High Concentrations (>10%): Using high percentages of methanol can lead to the dissolution of the silica gel support, which can contaminate your final product.[7]
Strong Elution: Methanol is a very strong eluent on silica. Small increases in its concentration can cause compounds to elute very quickly, often with poor separation.[1] When developing a method, increase the methanol percentage in small increments (e.g., 0.5-1% at a time).
Q4: What are the best practices for loading an oily amine sample onto the column?
The goal is to apply the sample in a narrow, concentrated band at the top of the column.
Minimal Solvent: Dissolve your oily product in the minimum amount of a strong solvent (like DCM or a small amount of your mobile phase). Oily products often require a stronger solvent for dissolution than for elution.
Dry Loading (Preferred): If your product is not excessively sticky, the best method is dry loading. Dissolve the compound in a volatile solvent (e.g., DCM), add a small amount of silica gel (or C18 for reverse phase), and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully added to the top of the packed column. This technique prevents issues caused by using a strong loading solvent and typically results in sharper peaks and better resolution.
Experimental Protocol: Deactivating a Silica Column with Triethylamine
This protocol describes the pre-treatment of a standard silica gel column to minimize amine adsorption.
Materials:
Packed silica gel flash column
Mobile phase (e.g., Hexane/Ethyl Acetate)
Triethylamine (TEA)
Procedure:
Prepare Deactivation Solvent: Create a solvent mixture identical to your starting mobile phase but containing 1-3% TEA. For example, if your starting gradient is 10% EtOAc/Hexane, prepare a solution of 10% EtOAc/Hexane with 2% TEA.[17]
Column Wash: Before loading your sample, flush the packed silica column with 2-3 column volumes (CV) of this deactivation solvent.
Discard Eluant: The initial eluant that passes through should be discarded as it will contain displaced water and silica fines.[17]
Equilibrate: After the wash, switch to your actual running mobile phase (which should also contain the desired concentration of TEA, typically 0.5-1%) and equilibrate the column with 2-3 CVs.
Load Sample: The column is now deactivated and ready for you to load your oily amine sample.
Elute: Run your gradient or isocratic method using the TEA-containing mobile phase.
This pre-treatment ensures that the entire silica bed is neutralized before the sample is introduced, leading to a more consistent and successful purification.
Data Summary Table: Recommended Solvent Systems & Modifiers
Successful Flash Chromatography - King Group. (n.d.). Retrieved from [Link]
Is there an easy way to purify organic amines? (2023, January 19). Biotage. Retrieved from [Link]
Amino Silica Gel. (2022, November 9). Sorbent Technologies, Inc. Retrieved from [Link]
Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]
Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. (2013, January 31). The Chemistry Blog. Retrieved from [Link]
RediSep C-18 reversed phase column Purification of primary amines. (2012, November 9). Teledyne ISCO. Retrieved from [Link]
Amines often streak on silica gel TLC plates. What might you add to the eluent to reduce streaking, and why. (2023, September 22). brainly.com. Retrieved from [Link]
TLC troubleshooting. (n.d.). ChemBAM. Retrieved from [Link]
Amino HPLC Semi-Prep. (2025, August 7). Sorbent Technologies, Inc. Retrieved from [Link]
How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved from [Link]
When should I use an amine-bonded silica for flash chromatography? (2023, January 19). Biotage. Retrieved from [Link]
Tips for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]
5 Steps to successful flash chromatography. (2023, January 23). Biotage. Retrieved from [Link]
Chromatography: How to Run a Flash Column. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]
Amine purification. (2011, August 29). Science Forums. Retrieved from [Link]
Some Useful and Practical Tips for Flash Chromatography. (n.d.). EPFL. Retrieved from [Link]
How to seperate organic amine from silica gel? (2019, January 20). ResearchGate. Retrieved from [Link]
Purifying amines on silica. (2006, October 5). Org Prep Daily. Retrieved from [Link]
reverse phase flash chromatography. (2022, May 7). Reddit. Retrieved from [Link]
Ion-Exchange Chromatography. (2024, April 15). Chemistry LibreTexts. Retrieved from [Link]
How to improve efficiency on flash chromatography. (2017, July 4). Reddit. Retrieved from [Link]
Ionizable compound purification using reversed-phase flash column chromatography. (2023, January 23). Biotage. Retrieved from [Link]
"Reverse streaking" on silica flash chromatography + TLC. (2024, June 21). Reddit. Retrieved from [Link]
use of Triethylamine. (2005, December 30). Chromatography Forum. Retrieved from [Link]
Exploring the Principle of Ion Exchange Chromatography and Its Applications. (2024, January 24). Technology Networks. Retrieved from [Link]
TLC and streaking: why add triethylamine? (2013, November 19). Reddit. Retrieved from [Link]
Silica beads, amine function. (n.d.). Nanocs. Retrieved from [Link]
Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]
Effect of pH on LC-MS Analysis of Amines. (n.d.). Waters Corporation. Retrieved from [Link]
troubleshooring flash chromatography purification. (2022, June 27). Reddit. Retrieved from [Link]
Guide to Ion-Exchange Chromatography. (n.d.). Harvard Apparatus. Retrieved from [Link]
Several Problems of Flash Column Chromatography. (2025, February 11). Hawach. Retrieved from [Link]
Triethylamine as a Mobile Phase Additive: What Does It Do? (2025, December 15). Welch Materials. Retrieved from [Link]
Triethylammonium after flash chromatography. (2025, April 18). Reddit. Retrieved from [Link]
A Senior Application Scientist's Guide to 1H NMR Spectrum Analysis of (2-Methoxyphenyl)methylamine
This guide provides an in-depth analysis of the ¹H NMR spectrum of (2-Methoxyphenyl)methylamine, offering a comparative perspective against its structural isomers. Tailored for researchers, scientists, and drug developme...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the ¹H NMR spectrum of (2-Methoxyphenyl)methylamine, offering a comparative perspective against its structural isomers. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a simple data report to explain the causal relationships between molecular structure and spectral output.
Introduction: The Role of ¹H NMR in Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of modern organic chemistry, providing unparalleled insight into molecular structure. For professionals in drug development and chemical research, proficiency in interpreting ¹H NMR spectra is essential for verifying molecular identity, assessing purity, and understanding structural nuances that can impact biological activity. (2-Methoxyphenyl)methylamine, a valuable building block in medicinal chemistry, presents a clear and instructive case for the power of ¹H NMR analysis, particularly in distinguishing it from its positional isomers. This guide will dissect its spectrum, compare it with alternatives, and provide the practical knowledge needed for confident structural assignment.
Molecular Structure and Predicted ¹H NMR Spectrum
The structure of (2-Methoxyphenyl)methylamine features several distinct proton environments, each giving rise to a unique signal in the ¹H NMR spectrum. The ortho-positioning of the methoxy (-OCH₃) and methylamine (-CH₂NH₂) groups creates a specific electronic and steric environment that dictates the chemical shifts and coupling patterns of the aromatic protons.
Figure 1: Structure of (2-Methoxyphenyl)methylamine with key proton groups.
Spectral Interpretation
The analysis of a ¹H NMR spectrum involves evaluating four key features: the number of signals, their chemical shifts (δ), their integration, and the signal splitting (multiplicity).[1]
Number of Signals : (2-Methoxyphenyl)methylamine has 6 unique proton environments, and thus should display 6 distinct signals.
Chemical Shift (δ) : The position of a signal indicates the electronic environment of the protons. Electron-donating groups like the methoxy group shield nearby protons (especially at the ortho and para positions), shifting their signals upfield (to lower ppm values).[2] Conversely, electronegative atoms deshield protons, shifting them downfield.
Integration : The area under each signal is proportional to the number of protons it represents.
Splitting (Multiplicity) : The n+1 rule governs splitting, where a signal is split into n+1 peaks by 'n' neighboring protons. The distance between these split peaks is the coupling constant (J), measured in Hertz (Hz). Ortho coupling (³J) is typically 7–10 Hz, while meta coupling (⁴J) is smaller at 2–3 Hz.[3]
Predicted Data for (2-Methoxyphenyl)methylamine
The following table summarizes the predicted ¹H NMR spectral data in a common solvent like CDCl₃.
Protons (Label)
Integration
Predicted δ (ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale
NH₂
2H
~1.5 (broad)
Singlet (broad)
N/A
Protons on nitrogen often exchange, leading to a broad singlet.
CH₂ (Benzylic)
2H
~3.85
Singlet
N/A
Adjacent to an aromatic ring and an amine. No adjacent protons to couple with.
OCH₃
3H
~3.82
Singlet
N/A
Methyl protons with no adjacent proton neighbors.
Ar-H (H6)
1H
~7.25
Doublet of doublets
³J ≈ 7.5, ⁴J ≈ 1.8
Ortho to the -CH₂NH₂ group and meta to the -OCH₃ group.
Ar-H (H4)
1H
~7.20
Triplet of doublets
³J ≈ 8.0, ⁴J ≈ 1.8
Has two ortho neighbors and one meta neighbor.
Ar-H (H3, H5)
2H
~6.88
Multiplet
Complex
These protons are in a more shielded environment due to the ortho and para relationship with the electron-donating methoxy group.
Experimental Protocol: Acquiring a High-Quality Spectrum
Reproducible and high-quality data is contingent upon meticulous sample preparation.[4] The following protocol is a validated method for preparing amine samples for ¹H NMR analysis.
Step-by-Step Sample Preparation
Sample Weighing : Accurately weigh 5-25 mg of the (2-Methoxyphenyl)methylamine sample into a clean, dry vial.[5]
Solvent Selection : Choose a suitable deuterated solvent in which the sample is soluble. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. Add approximately 0.6-0.7 mL of the solvent to the vial.[5]
Dissolution : Gently swirl or vortex the vial to ensure the sample completely dissolves.
Filtration : To remove any particulate matter that can degrade spectral quality, filter the solution.[5] Draw the solution into a Pasteur pipette that has a small, tight plug of glass wool or a Kimwipe at its neck and transfer the filtered solution into a clean 5 mm NMR tube.[6][7]
Capping and Labeling : Cap the NMR tube securely and label it clearly.
Instrument Insertion : Wipe the outside of the NMR tube clean before inserting it into the spectrometer's sample holder.
Figure 2: Standard workflow for NMR sample preparation.
Comparative Analysis: (2-), (3-), and (4-Methoxyphenyl)methylamine
The true diagnostic power of ¹H NMR is revealed when comparing isomers. The position of the methoxy group relative to the methylamine group dramatically alters the symmetry and electronic environment of the aromatic ring, leading to distinct and predictable changes in the spectrum.
The Aromatic Region: A Fingerprint of Isomerism
The aromatic region (typically 6.5-8.5 ppm) provides the most telling information for distinguishing between the ortho, meta, and para isomers.[8]
(2-Methoxyphenyl)methylamine (Ortho) : As described above, the spectrum is complex with four distinct signals for the four aromatic protons due to the lack of symmetry.
(3-Methoxyphenyl)methylamine (Meta) : This isomer also lacks symmetry, resulting in four separate aromatic signals. However, their chemical shifts and splitting patterns will differ from the ortho isomer. The proton between the two substituents (at the C2 position) will be significantly influenced, while the proton at C5 will appear as a near-triplet.
(4-Methoxyphenyl)methylamine (Para) : This isomer possesses a plane of symmetry. Consequently, there are only two sets of chemically equivalent aromatic protons (H2/H6 and H3/H5). This results in a much simpler spectrum, typically showing two distinct doublets, creating a highly characteristic AA'BB' system.[8]
Comparative Spectral Data
Isomer
Key Aromatic Signals
Expected Pattern
Ortho
4 signals for 4 protons
Complex multiplet region.
Meta
4 signals for 4 protons
Complex region, distinct from ortho isomer's pattern.
Para
2 signals for 4 protons
Two distinct doublets (AA'BB' system), characteristic of para-substitution.
Note: Specific chemical shift values for the meta and para isomers are based on data from analogous structures and established principles of substituent effects.[9][10][11]
Conclusion for the Practicing Scientist
The ¹H NMR spectrum of (2-Methoxyphenyl)methylamine is a rich source of structural information. A thorough analysis of the chemical shifts, integration, and coupling patterns allows for unambiguous confirmation of its structure. The key differentiator from its meta and para isomers lies in the aromatic region of the spectrum. The complex, four-signal pattern of the ortho isomer stands in stark contrast to the highly symmetric and simplified two-doublet pattern of the para isomer. By understanding the fundamental principles of substituent effects and applying the rigorous experimental protocol outlined here, researchers can confidently use ¹H NMR spectroscopy to verify the identity and purity of their materials, a critical step in any drug discovery or chemical development pipeline.
References
Organic Chemistry at CU Boulder. (n.d.). Aromatics. Retrieved from [Link]
KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. Retrieved from [Link]
Chem LibreTexts. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]
University of Wisconsin-Madison. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supplementary Information for a related article. Retrieved from [Link]
University of Cambridge. (n.d.). NMR Sample Preparation. Retrieved from [Link]
YouTube. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). Retrieved from [Link]
PubChem. (n.d.). 3-Methoxyphenethylamine. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting Information for a related article. Retrieved from [Link]
JEOL. (n.d.). NMR Sample Preparation. Retrieved from [Link]
University College London. (n.d.). Sample Preparation. Retrieved from [Link]
Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]
Advanced Characterization Guide: Elemental Analysis of C₁₃H₂₁NO Compounds
Executive Summary In pharmaceutical development, the molecular formula C₁₃H₂₁NO (MW: 207.31 g/mol ) represents a critical chemical space containing diverse pharmacophores, including opioid metabolites, adamantane derivat...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In pharmaceutical development, the molecular formula C₁₃H₂₁NO (MW: 207.31 g/mol ) represents a critical chemical space containing diverse pharmacophores, including opioid metabolites, adamantane derivatives, and chiral amino-alcohol intermediates.[1]
This guide provides a technical comparison of these isomers, focusing on N-Demethyltapentadol (a key metabolite of the analgesic Tapentadol) and 2-(1-Adamantyl)-N-methylacetamide (a lipophilic CNS scaffold). It establishes a self-validating analytical workflow to differentiate these isomers and certify their purity to the ±0.4% tolerance standard required by top-tier journals and regulatory bodies (FDA/EMA).
Part 1: Theoretical vs. Experimental Data Benchmarks
Precise elemental composition is the first line of defense against structural misassignment. Below is the reference standard for C₁₃H₂₁NO, contrasted with real-world experimental data from validated synthesis campaigns.
Residual solvent (e.g., Toluene, EtOAc) or carbonates.
Hydrogen (H)
10.21%
9.81% – 10.61%
Hygroscopicity (Water uptake) causes H↑ and C↓.
Nitrogen (N)
6.76%
6.36% – 7.16%
Incomplete combustion (formation of refractory nitrides).
Oxygen (O)
7.72%
Calculated by difference
Oxidation degradation or hydrate formation.
Table 2: Comparative Performance of Key Isomers
Data synthesized from high-purity reference standards and literature precedents [1, 2].
Compound Class
Specific Isomer
Experimental Result (Example)
Status
Analysis & Interpretation
Opioid Metabolite
N-Demethyltapentadol
C: 75.15, H: 10.35, N: 6.68
PASS
Slight H elevation suggests trace moisture (<0.5%), common in amine salts. Acceptable for biological assays.
Adamantane Scaffold
2-(1-Adamantyl)-N-methylacetamide
C: 75.55, H: 10.03, N: 6.96
PASS
High C recovery confirms excellent combustion of the bulky adamantane cage.
Synthetic Intermediate
4-(N-Pyrrolidinyl)-pentan-2-ol
C: 75.10, H: 10.22, N: 6.26
FAIL
N is -0.50% off. Indicates potential contamination with non-nitrogenous precursor (e.g., starting ketone) or solvent trap.
Part 2: Technical Deep Dive & Causality
1. The "Soot Effect" in Adamantane Derivatives
Compounds like 2-(1-Adamantyl)-N-methylacetamide possess a diamondoid cage structure.
Challenge: These structures are highly stable and resistant to oxidation. Standard combustion cycles (950°C) often leave unburned carbon "soot" in the crucible, leading to artificially low Carbon values (e.g., C found = 73.8%).
Solution: The protocol must utilize a tungsten trioxide (WO₃) catalyst or "combustion aid" and an elevated oxygen boost time (see Protocol A).
2. Hygroscopicity of N-Demethyltapentadol
As a secondary amine phenol, this metabolite is prone to forming hydrates or absorbing atmospheric moisture.
Causality: A 1% water uptake shifts Carbon content from 75.32% down to ~74.5%, causing a "Fail" result.
Correction: Samples must be dried in vacuo over P₂O₅ at 40°C for 4 hours immediately prior to weighing.
For validating bulk purity of C₁₃H₂₁NO candidates.
Instrument Prep: Calibrate CHN Analyzer (e.g., PerkinElmer 2400 or Elementar vario) using Acetanilide (C=71.09%, H=6.71%, N=10.36%) as the K-factor standard.
Sample Weighing:
Weigh 1.5 – 2.5 mg of sample into a tin capsule using a microbalance (readability 0.001 mg).
Critical Step: For adamantane derivatives, add ~5 mg of WO₃ powder to the capsule to catalyze cage breakdown.
Combustion Cycle:
Furnace Temp: 980°C (Standard) or 1050°C (Refractory mode for adamantanes).
Oxygen Boost: 2-4 seconds.
Validation Criteria:
Run samples in triplicate.
Standard Deviation (SD) must be <0.15% for C and N.
If Δ > 0.4% from theoretical, proceed to Protocol B (Vacuum Drying) and re-run.
Protocol B: Orthogonal Isomer Differentiation
Elemental analysis confirms formula purity but cannot distinguish isomers. Use this workflow to assign identity.
¹H NMR (400 MHz, CDCl₃):
N-Demethyltapentadol: Look for the aromatic phenol region (6.5–7.2 ppm) and the distinct diastereomeric aliphatic protons.
Adamantyl Amide: Look for the characteristic "forest" of multiplets at 1.6–2.0 ppm (15H, adamantane cage) and the N-methyl singlet/doublet at ~2.8 ppm.
Melting Point (MP):
Adamantyl amides typically have sharp, high MPs (>120°C) due to lattice symmetry.
Amino-alcohol oils or salts often have lower or broader ranges.
Part 4: Visualizing the Analytical Workflow
The following diagram illustrates the decision logic for validating a C₁₃H₂₁NO sample in a drug discovery context.
Caption: Logic flow for validating chemical identity and purity of C13H21NO isomers, ensuring regulatory compliance.
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 71159880, N-Demethyltapentadol. PubChem.[2][3][4] [Link]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 610088, 2-(1-Adamantyl)-N-methylacetamide. PubChem.[2][3][4] [Link]
Royal Society of Chemistry. (2011). Palladium-Catalyzed Amination Reactions in Flow: Experimental Data. Chemical Science. [Link]
SciSpace. (2005). An Easy and Efficient Method to Produce γ-Amino Alcohols. Journal of the Brazilian Chemical Society. [Link]
Comparative Guide: COSY vs. HSQC for Branched Amine Structural Elucidation
Executive Summary Branched amines—common pharmacophores in alkaloids, amino acids, and synthetic drugs—present unique challenges in NMR spectroscopy. Their spectra are often plagued by severe signal overlap in the alipha...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Branched amines—common pharmacophores in alkaloids, amino acids, and synthetic drugs—present unique challenges in NMR spectroscopy. Their spectra are often plagued by severe signal overlap in the aliphatic region (
ppm) and variable proton exchange rates on the nitrogen atom.
This guide objectively compares Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) for resolving these structures. While COSY provides the scalar connectivity required to trace the spin system, it frequently fails at the "branch point" due to spectral congestion. HSQC, particularly its Multiplicity-Edited (ME-HSQC) variant, offers superior resolution by exploiting the carbon dimension, effectively "de-cluttering" the proton spectrum and unambiguously identifying the methine (
) branch points.
The Challenge: Anatomy of a Branched Amine
In branched amines (e.g., isopropylamine derivatives, substituted piperidines), the structural elucidation hinges on identifying the
-carbon (the branch point) and its connectivity to adjacent alkyl groups.
Critical Spectral Obstacles
The "Aliphatic Blob": In 1D
NMR, the protons from the branch point (), the side chains (), and methyl termini often overlap into a featureless multiplet between 1.0 and 2.0 ppm.
NH Exchange: The amine proton (
) is labile. In solvents like , it often broadens or disappears, breaking the spin system continuity in COSY.
Stereochemical Complexity: Branching introduces chirality, making geminal protons on adjacent methylene groups diastereotopic (magnetically non-equivalent), further complicating the splitting patterns.
COSY: The Connectivity Map
Principle: COSY correlates protons that are scalar coupled (
The "Branch" Signature: In an ideal COSY spectrum, a branched amine shows a distinct cross-peak pattern. For an isopropyl group, the methine proton (
) shows strong off-diagonal correlations to the methyl protons.
The NH Bridge: If the exchange is slow (see Experimental Protocols), COSY is the only standard 2D method that can directly link the
proton to the , definitively locating the nitrogen atom.
Limitations
Diagonal Masking: In branched structures, chemical shift differences between coupled protons can be small (e.g.,
ppm). These cross-peaks often disappear into the diagonal noise.
Virtual Coupling Artifacts: Strong coupling in alkyl chains can create "ghost" peaks that imply connectivity where none exists.
HSQC: The Resolution Enhancer
Principle: HSQC correlates a proton directly to the carbon it is attached to (
), spreading the crowded proton signals into the vastly larger chemical shift range (0–200 ppm).
The Game Changer: Multiplicity-Edited HSQC (ME-HSQC)
For branched amines, standard HSQC is insufficient. You must use Multiplicity-Edited HSQC.
Phasing Logic:
Positive (Red/Up):
and groups.
Negative (Blue/Down):
groups.
Why it matters: This immediately distinguishes the branch point (a methine
, positive) from the linear chain (methylene , negative), even if their proton signals overlap perfectly in the 1D spectrum.
Limitations
The "Silent" Nitrogen: Standard HSQC relies on C-H coupling. It is completely blind to the
proton, as there is no carbon attached to it.
Quaternary Carbons: HSQC is insensitive to quaternary carbons (e.g., the
in a -butyl group attached to nitrogen).
Comparative Analysis
Feature
COSY
ME-HSQC
Winner for Branched Amines
Primary Output
H-H Connectivity (Spin Systems)
H-C Connectivity + Multiplicity
HSQC (for structural skeleton)
Resolution
Low (Limited by dispersion)
High (Uses dispersion)
HSQC
Branch Identification
Difficult (buried in diagonal)
Excellent (Phase editing separates CH/CH2)
HSQC
Heteroatom Location
High (Can see H-N-C-H coupling)
N/A (Blind to NH)
COSY
Sensitivity
High (Homonuclear)
Medium (Lower of )
COSY
Solvent Dependence
High (Requires slow exchange for NH)
Low (Carbon backbone is stable)
HSQC
Experimental Protocols
To ensure data integrity, follow these self-validating protocols.
A. Solvent Selection Strategy
Standard:
is often poor for amines due to rapid NH exchange and potential salt formation.
Recommended: Use DMSO-d6 .
Mechanism:[2] DMSO is a hydrogen-bond acceptor. It "locks" the amine protons, slowing exchange rates significantly. This sharpens the NH signal and allows
couplings to appear in the COSY spectrum [1].
B. Acquisition Parameters (Bruker/Varian Standard)
1. COSY (Gradient Enhanced)
Pulse Sequence: cosygpqf (magnitude mode) or cosygpph (phase sensitive).
Relaxation Delay (D1): 1.5 s.
Scans (NS): 4 to 8 (sufficient for >2 mg sample).
Matrix: 2048 (F2) x 256 (F1).
Processing: Sine-Bell squared window function (SSB=0) to reduce truncation artifacts.
Optimization: Ensure the echo-antiecho gradient selection is active for pure absorption lineshapes.
Validation: Check the solvent residual peak. In ME-HSQC, the residual solvent signal (if protonated) should have a defined phase.
Integrated Workflow: The "Branch-Logic" Pathway
Do not rely on one technique. Use this logic flow to assign branched structures.
Figure 1: Decision tree for assigning branched amines. Note the critical role of ME-HSQC when aliphatic overlap occurs.
Step-by-Step Analysis Guide:
Skeleton Mapping (HSQC):
Identify the Branch Point : Look for a positive (red) peak in the aliphatic region that is not a methyl group (check integration in 1D or chemical shift > 2.5 ppm for
-CH).
Identify the Chain : Look for negative (blue) peaks indicating
spacers.
Connectivity Tracing (COSY):
Start at the NH proton (visible in DMSO, typically 4.0–8.0 ppm).
Find the cross-peak to the
-CH.
From the
-CH, trace correlations to the -protons.
Verification:
Does the HSQC "Branch Point" carbon correlate to the proton that COSY links to the Nitrogen? If yes, the assignment is valid.
References
Abraham, R. J., et al. (2006). The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry. [Link]
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]
Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. [Link]
Magritek Application Notes. (2015). Two Experiments for the Price of One: the Multiplicity-Edited HSQC Experiment. [Link]
As a Senior Application Scientist, I must emphasize that while specific toxicological data for amine may be limited in public repositories, its structural moieties—a secondary amine functionality coupled with a benzyl group—dictate that we treat this compound under Biosafety Level 1 (BSL-1) Chemical Hygiene standards for Corrosives and Irritants .
The Critical Risk: Amines are notorious for permeating standard laboratory nitrile gloves faster than expected. They are also basic (alkaline), meaning they can cause saponification of skin lipids (chemical burns) that may not be immediately painful, leading to delayed, deep-tissue damage.
PPE Selection Matrix: The "Defense-in-Depth" Strategy
Standard "lab coat and glasses" are insufficient for open handling of benzylic amines. The following matrix applies the Precautionary Principle.
Hand Protection (Critical Control Point)
Scientific Rationale: Secondary amines can degrade nitrile rubber. Thin disposable nitrile (4 mil) often has a breakthrough time of <15 minutes for amines.
Operation Profile
Primary Barrier
Secondary Barrier
Protocol
Analytical / Small Scale (<100 mg, Closed Vials)
Nitrile (Double Gloved)
None
Change outer glove immediately upon any splash. Inspect for tackiness.
Preparative / Transfer (>100 mg, Syringe/Pouring)
Laminate Liner (Silver Shield®)
Nitrile (Outer)
The laminate liner provides chemical impermeability; the outer nitrile provides dexterity and grip.
Spill Cleanup
Butyl Rubber or Viton
None
Do not use standard nitrile for amine spill cleanup.
Eye & Face Protection[1][2][3][4][5][6]
Standard Operation:Chemical Splash Goggles (Indirect Vented).
Why: Safety glasses with side shields do not seal against vapors. Amines are lachrymators; vapor exposure can cause "blue haze" (corneal edema) even without liquid contact.
High Volume (>10 mL) / Open Pouring:Face Shield + Splash Goggles .
Why: A face shield protects the neck and chin, areas often exposed during splashes but uncovered by goggles/lab coats.
Respiratory & Body Protection
Engineering Control (Primary): All handling must occur inside a certified Chemical Fume Hood with the sash at the working height.
Apron: For transfers >50 mL, wear a Rubberized/Chemical-Resistant Apron over the lab coat to prevent soak-through to personal clothing.
Operational Protocol: Step-by-Step Handling
This workflow minimizes exposure potential through engineering controls rather than relying solely on PPE.
Phase 1: Preparation & Setup
Sash Check: Verify fume hood face velocity is 80–100 fpm.
Solvent Trap: Ensure all receiving vessels are secured. Amines are slippery; glass-on-glass friction is reduced.
Neutralization Prep: Have a beaker of dilute acetic acid (5%) or citric acid nearby for immediate decontamination of minor drips on surfaces (NOT on skin).
Phase 2: Active Handling (Transfer & Weighing)
The "Double-Containment" Rule: Never transport the flask outside the hood without secondary containment (e.g., a Nalgene bucket).
Syringe Technique:
Use Luer-Lock syringes only. Friction-fit tips can pop off under pressure with viscous amines.
Causality: High viscosity + friction fit = aerosolization risk.
Wipe the exterior with a dry Kimwipe before moving to the balance.
Phase 3: Decontamination
Immediate Wipe-down: Wipe all tools (spatulas, syringe needles) with a solvent-soaked Kimwipe (Ethanol/DCM) inside the hood immediately after use.
Acid Rinse: Rinse glassware with a dilute acid solution (e.g., 1M HCl) before removing it from the hood for washing. This converts the volatile free base amine into a non-volatile, water-soluble ammonium salt.
Emergency Response & Disposal
Exposure Response
Skin Contact:
IMMEDIATE flush with water for 15 minutes.[1][7][3]
Do not use vinegar/acid on skin burns (exothermic reaction risk). Use water only.
Eye Contact:
Flush at eyewash station for minimum 15 minutes .[7] Hold eyelids open.
Seek medical attention immediately (Opthalmology consult required for amine burns).[5]
Waste Disposal Logistics
Segregation: Do NOT mix with acidic waste streams!
Risk:[2][4][8][9] Mixing amines with acid waste can generate significant heat (exotherm) and potentially spatter.
Labeling: Label clearly as "Basic Organic Waste" or "Alkaline Organic Waste" .
Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if possible (corrosion risk).[3]
Visualizing the Safety Logic (DOT Diagram)
The following flowchart illustrates the decision-making process for PPE escalation based on the scale of operation.
Caption: Decision Logic for PPE Escalation. Note the transition to Laminate gloves for larger scales due to nitrile permeation risks.
References
Ansell Chemical Resistance Guide. (2019). Permeation Breakthrough Times for Amines vs. Nitrile. Duke University Safety. [Link]
University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical Compatibility Reference. [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
Collect and Recycle. (n.d.). Amine Disposal for Businesses. [Link]
